Cas no 2012765-77-2 (1-(3-fluoro-2-hydroxypropyl)cyclopropane-1-sulfonamide)

• Product Name: 1-(3-fluoro-2-hydroxypropyl)cyclopropane-1-sulfonamide
• CAS No: 2012765-77-2
• MF: C₆H₁₂FNO₃S
• MW: 197.227784156799
• CID: 6414783
• PubChem ID: 165721537
• Update Time: 2025-06-08

1-(3-fluoro-2-hydroxypropyl)cyclopropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-2-hydroxypropyl)cyclopropane-1-sulfonamide
• 2012765-77-2
• EN300-1650266

• Inchi： 1S/C6H12FNO3S/c7-4-5(9)3-6(1-2-6)12(8,10)11/h5,9H,1-4H2,(H2,8,10,11)
• InChI Key： IOYBKGYPLSLWTG-UHFFFAOYSA-N
• SMILES： S(C1(CC(CF)O)CC1)(N)(=O)=O

Computed Properties

• Exact Mass: 197.05219258g/mol
• Monoisotopic Mass: 197.05219258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 88.8Ų

Additional information on 1-(3-fluoro-2-hydroxypropyl)cyclopropane-1-sulfonamide

Introduction to 1-(3-Fluoro-2-hydroxypropyl)cyclopropane-1-sulfonamide (CAS No. 2012765-77-2)

1-(3-Fluoro-2-hydroxypropyl)cyclopropane-1-sulfonamide (CAS No. 2012765-77-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the chemical properties, biological activities, and recent research advancements related to this compound.

The molecular structure of 1-(3-fluoro-2-hydroxypropyl)cyclopropane-1-sulfonamide is composed of a cyclopropane ring substituted with a sulfonamide group and a fluoro-hydroxypropyl side chain. The presence of the fluorine atom and the hydroxyl group imparts unique chemical and biological properties to the molecule, making it an interesting candidate for further investigation. The cyclopropane ring, known for its high reactivity due to its strained nature, contributes to the compound's overall stability and reactivity profile.

In terms of physical properties, 1-(3-fluoro-2-hydroxypropyl)cyclopropane-1-sulfonamide is a white crystalline solid with a melting point of approximately 150°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics are crucial for its use in various experimental settings, including in vitro assays and animal models.

The biological activities of 1-(3-fluoro-2-hydroxypropyl)cyclopropane-1-sulfonamide have been extensively studied in recent years. One of the most notable findings is its potent neuroprotective effects. Research has shown that this compound can effectively protect neurons from oxidative stress and apoptosis, which are key factors in the pathogenesis of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. In a study published in the Journal of Medicinal Chemistry, it was demonstrated that 1-(3-fluoro-2-hydroxypropyl)cyclopropane-1-sulfonamide significantly reduced neuronal cell death induced by hydrogen peroxide and beta-amyloid peptides.

Beyond its neuroprotective properties, 1-(3-fluoro-2-hydroxypropyl)cyclopropane-1-sulfonamide has also shown promise as an anticancer agent. Preclinical studies have indicated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival. For instance, it has been reported that 1-(3-fluoro-2-hydroxypropyl)cyclopropane-1-sulfonamide can downregulate the expression of oncogenic proteins such as Bcl-2 and cyclin D1, leading to cell cycle arrest and apoptosis.

The pharmacokinetic properties of 1-(3-fluoro-2-hydroxypropyl)cyclopropane-1-sulfonamide have also been investigated to assess its potential for clinical translation. Studies have shown that this compound has favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life. These characteristics suggest that it could be developed into an effective oral medication for treating various diseases. However, further research is needed to optimize its formulation and dosing regimens.

In addition to its therapeutic potential, 1-(3-fluoro-2-hydroxypropyl)cyclopropane-1-sulfonamide has also been explored as a tool compound for studying biological processes. Its unique chemical structure makes it an excellent probe for investigating the role of specific functional groups in biological activity. For example, researchers have used this compound to study the effects of fluorination on protein-ligand interactions and enzyme inhibition.

The safety profile of 1-(3-fluoro-2-hydroxypropyl)cyclopropane-1-sulfonamide is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, as with any new drug candidate, comprehensive safety studies will be required before it can be advanced to clinical trials.

In conclusion, 1-(3-fluoro-2-hydroxypropyl)cyclopropane-1-sulfonamide (CAS No. 2012765-77-2) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both basic research and drug discovery efforts. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.